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Compound of Interest

Compound Name: cis-4-Heptenal

Cat. No.: B146815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and analytical methodologies for cis-4-Heptenal. The information is intended to support

research and development activities where this compound is of interest.

Introduction
cis-4-Heptenal, also known as (Z)-4-Heptenal, is an unsaturated aliphatic aldehyde. It is a

notable volatile compound that contributes to the aroma and flavor profiles of a wide range of

food products.[1] It is recognized for its green, fatty, and fresh-cut grass aroma.[2] In various

foods, it can either enhance desirable flavors or contribute to off-flavors, such as the stale or

cardboard-like taste in fish oil and some dairy products.[3] The compound is a product of the

oxidative breakdown of n-3 polyunsaturated fatty acids.[3] Given its potent sensory

characteristics and its role as an indicator of lipid oxidation, the accurate analysis of cis-4-
Heptenal is crucial in food science, flavor chemistry, and quality control.

Chemical Properties
The chemical and physical properties of cis-4-Heptenal are summarized in the table below,

providing a consolidated reference for laboratory and research applications.
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Property Value Source(s)

Molecular Formula C₇H₁₂O [2][4]

Molecular Weight 112.17 g/mol [2][5]

IUPAC Name (Z)-hept-4-enal [5]

Synonyms

(Z)-4-heptenal, cis-4-Hepten-1-

al, N-propylidene

butyraldehyde

[5][6]

CAS Number 6728-31-0 [5][6]

Appearance
Clear colorless to light yellow

liquid
[3][7]

Density 0.847 g/mL at 25 °C [6][8]

Boiling Point
60 °C at 25-30 mmHg; 151.6

°C at 760 mmHg
[3][5][9]

Melting Point -53.35 °C (estimate) [9]

Flash Point 35.2 - 44 °C [9][10]

Refractive Index 1.432 - 1.436 at 20 °C [2][11]

Solubility

Soluble in alcohol, chloroform,

DMSO (sparingly), and fixed

oils. Insoluble in water.

[2][3][5]

SMILES String CCC=CCCC=O [12]

InChI Key
VVGOCOMZRGWHPI-

ARJAWSKDSA-N
[6][8]

Chemical Structure
cis-4-Heptenal is a seven-carbon aldehyde with a cis-configured double bond between the

fourth and fifth carbon atoms. This specific stereochemistry is crucial for its characteristic

aroma profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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